Cas no 1135438-35-5 (1,1-Dimethylethyl N-[4-[[6-chloro-3-[[[(2-chloro-3-fluorophenyl)amino]carbonyl]amino]-2-hydroxyphenyl]sulfonyl]-1-piperazinyl]carbamate)

1,1-Dimethylethyl N-[4-[[6-chloro-3-[[[(2-chloro-3-fluorophenyl)amino]carbonyl]amino]-2-hydroxyphenyl]sulfonyl]-1-piperazinyl]carbamate structure

1135438-35-5 structure

Product Name:1,1-Dimethylethyl N-[4-[[6-chloro-3-[[[(2-chloro-3-fluorophenyl)amino]carbonyl]amino]-2-hydroxyphenyl]sulfonyl]-1-piperazinyl]carbamate

CAS No:1135438-35-5

Molecular Formula:C₂₂H₂₆Cl₂FN₅O₆S

Molecular Weight:578.441145420074

CID:5667390

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1,1-Dimethylethyl N-[4-[[6-chloro-3-[[[(2-chloro-3-fluorophenyl)amino]carbonyl]amino]-2-hydroxyphenyl]sulfonyl]-1-piperazinyl]carbamate Properties

Names and Identifiers

- 1,1-Dimethylethyl N-[4-[[6-chloro-3-[[[(2-chloro-3-fluorophenyl)amino]carbonyl]amino]-2-hydroxyphenyl]sulfonyl]-1-piperazinyl]carbamate
- InChIKey： YYAGGPDUSQFRPY-UHFFFAOYSA-N
- Inchi： 1S/C22H26Cl2FN5O6S/c1-22(2,3)36-21(33)28-29-9-11-30(12-10-29)37(34,35)19-13(23)7-8-16(18(19)31)27-20(32)26-15-6-4-5-14(25)17(15)24/h4-8,31H,9-12H2,1-3H3,(H,28,33)(H2,26,27,32)
- SMILES： C(OC(C)(C)C)(=O)NN1CCN(S(C2=C(Cl)C=CC(NC(NC3=CC=CC(F)=C3Cl)=O)=C2O)(=O)=O)CC1

Experimental Properties

pka: 6.17±0.10(Predicted)
Density: 1.55±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)

1,1-Dimethylethyl N-[4-[[6-chloro-3-[[[(2-chloro-3-fluorophenyl)amino]carbonyl]amino]-2-hydroxyphenyl]sulfonyl]-1-piperazinyl]carbamate Related Literature

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1135438-35-5 (1,1-Dimethylethyl N-[4-[[6-chloro-3-[[[(2-chloro-3-fluorophenyl)amino]carbonyl]amino]-2-hydroxyphenyl]sulfonyl]-1-piperazinyl]carbamate) Related Products

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